Cas no 93942-34-8 (2-Propenamide,2-cyano-3-(diphenylamino)-)

• Product Name: 2-Propenamide,2-cyano-3-(diphenylamino)-
• CAS No: 93942-34-8
• MF: C₁₆H₁₃N₃O
• MW: 263.293923139572
• CID: 814119
• PubChem ID: 6366315
• Update Time: 2025-04-19

2-Propenamide,2-cyano-3-(diphenylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,2-cyano-3-(diphenylamino)-
• 2-cyano-3-(diphenylamino)acrylamide
• 2-cyano-3-(N-phenylanilino)prop-2-enamide
• 93942-34-8
• EINECS 300-586-0

• Inchi： 1S/C16H13N3O/c17-11-13(16(18)20)12-19(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-10,12H,(H2,18,20)/b13-12+
• InChI Key： HYQLALBKHYJQKD-OUKQBFOZSA-N
• SMILES： O=C(/C(/C#N)=C/N(C1C=CC=CC=1)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 263.105862
• Monoisotopic Mass: 263.105862
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1
• XLogP3: 2.5

Experimental Properties

• Density: 1.247
• Boiling Point: 459°C at 760 mmHg
• Flash Point: 231.4°C
• Refractive Index: 1.656